8-Propyl-4-(pyridine-4-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Specification

• CAS No.: 1326810-12-1
• Molecular Formula: C17H23N3O4
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 8-propyl-4-(pyridine-4-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• Standard InChI: InChI=1S/C17H23N3O4/c1-2-9-19-10-5-17(6-11-19)20(14(12-24-17)16(22)23)15(21)13-3-7-18-8-4-13/h3-4,7-8,14H,2,5-6,9-12H2,1H3,(H,22,23)
• Standard InChI Key: ARLLZWYJGYQFEB-UHFFFAOYSA-N
• SMILES: CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=NC=C3
• Canonical SMILES: CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=NC=C3

Introduction

8-Propyl-4-(pyridine-4-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a complex organic compound belonging to the class of spiro compounds, which are characterized by a central atom (usually carbon) bonded to two rings. This specific compound features a 1-oxa-4,8-diazaspiro[4.5]decane core, with a propyl group at the 8-position and a pyridine-4-carbonyl group at the 4-position, along with a carboxylic acid group at the 3-position.

Synthesis and Preparation

The synthesis of 8-Propyl-4-(pyridine-4-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid likely involves multiple steps, including the formation of the spiro core, introduction of the propyl and pyridine-4-carbonyl groups, and incorporation of the carboxylic acid functionality. Specific synthetic routes may involve condensation reactions, alkylation, and carbonylation steps.

Biological and Pharmacological Activity

While specific biological or pharmacological activities of 8-Propyl-4-(pyridine-4-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid are not detailed in the available literature, compounds with similar structures often exhibit potential in medicinal chemistry due to their complex molecular architecture. The presence of a pyridine ring and a carboxylic acid group could suggest interactions with biological targets, such as enzymes or receptors.